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Compound of Interest

Compound Name: ACHN-975 TFA

Cat. No.: B3047518 Get Quote

For Research Use Only. Not for human or veterinary use.

This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling ACHN-975 TFA. Given the absence of a specific

Safety Data Sheet (SDS) for ACHN-975 TFA, a cautious approach is mandatory. The

information herein is based on the known hazards of its trifluoroacetic acid (TFA) salt and

general best practices for handling potent, novel research compounds.

ACHN-975 is a selective inhibitor of LpxC, an enzyme essential for the biosynthesis of lipid A in

Gram-negative bacteria.[1] While the specific toxicology of ACHN-975 has not been fully

elucidated, the trifluoroacetic acid component is known to be corrosive, capable of causing

severe skin burns and eye damage. Therefore, ACHN-975 TFA must be handled with extreme

care to prevent exposure.

Personal Protective Equipment (PPE)
A multi-layered PPE approach is required to minimize the risk of exposure through inhalation,

dermal contact, and ingestion.
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PPE Category Specification Rationale

Hand Protection

Double gloving with powder-

free nitrile gloves. Change

outer glove immediately upon

contamination or every 30-60

minutes.

Prevents direct skin contact.

Double gloving provides an

additional barrier in case of a

tear or puncture in the outer

glove.

Eye Protection

ANSI Z87.1-compliant safety

glasses with side shields or

chemical splash goggles.

Protects eyes from splashes of

solutions containing ACHN-

975 TFA.

Face Protection

Face shield, worn in addition to

safety glasses or goggles,

especially when handling

larger quantities or when there

is a significant splash risk.

Provides a full facial barrier

against splashes and aerosols.

Body Protection

A disposable, low-permeability

laboratory coat or gown with

long sleeves and tight-fitting

cuffs.

Protects skin and personal

clothing from contamination.

Respiratory Protection

A NIOSH-approved respirator

(e.g., N95 or higher) is

recommended when handling

the solid compound outside of

a certified chemical fume hood

to prevent inhalation of fine

particles.

Minimizes the risk of inhaling

the compound, especially in its

powdered form.

Handling and Storage
Proper handling and storage procedures are critical to maintaining the integrity of the

compound and ensuring personnel safety.
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Aspect Procedure

Handling

All handling of ACHN-975 TFA, both in solid and

solution form, should be conducted in a certified

chemical fume hood to minimize inhalation

exposure. Use appropriate, calibrated

equipment for all measurements.

Storage (Solid)

Store in a tightly sealed container in a cool, dry,

and well-ventilated area, away from

incompatible materials such as strong oxidizing

agents, reducing agents, strong bases, and

metals.[2]

Storage (Solution)

Stock solutions should be stored at -20°C for up

to one month or at -80°C for up to six months to

maintain stability.[3]

Emergency Procedures
Immediate and appropriate action is crucial in the event of an exposure or spill.
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Emergency Situation First Aid and Spill Response

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, occasionally lifting

the upper and lower eyelids. Seek immediate

medical attention.

Skin Contact

Immediately wash the affected area with soap

and plenty of water for at least 15 minutes.

Remove contaminated clothing and shoes. Seek

immediate medical attention.

Inhalation

Move the individual to fresh air. If breathing is

difficult, provide oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.

Spill

Evacuate the area. Wear appropriate PPE,

including respiratory protection. Cover the spill

with an inert absorbent material (e.g., sand,

diatomaceous earth) and collect it into a

suitable, closed container for disposal. Do not

allow the material to enter drains or waterways.

Disposal Plan
All waste containing ACHN-975 TFA must be treated as hazardous waste and disposed of in

accordance with all local, state, and federal regulations.
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Waste Type Disposal Procedure

Solid Waste
Collect in a clearly labeled, sealed container for

hazardous chemical waste.

Liquid Waste

Collect in a clearly labeled, sealed container for

hazardous chemical waste. Do not dispose of

down the drain.

Contaminated PPE
Dispose of as hazardous waste in a designated,

sealed container.

Visual Guidance for Safe Handling Workflow
The following diagram illustrates the standard operational workflow for handling ACHN-975
TFA, from receipt to disposal, emphasizing critical safety checkpoints.
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Caption: Workflow for Safe Handling of ACHN-975 TFA.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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